Cas no 885050-65-7 (5-Benzoxazolecarbonitrile, 2-[4-(chloromethyl)phenyl]-)
885050-65-7 structure
Product Name:5-Benzoxazolecarbonitrile, 2-[4-(chloromethyl)phenyl]-
CAS No:885050-65-7
MF:C15H9ClN2O
MW:268.6977622509
CID:4291725
PubChem ID:86239927
Update Time:2025-04-24
5-Benzoxazolecarbonitrile, 2-[4-(chloromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 5-Benzoxazolecarbonitrile, 2-[4-(chloromethyl)phenyl]-
- 2-[4-(Chloromethyl)phenyl]-5-benzoxazolecarbonitrile
- DB-376586
- 885050-65-7
- SCHEMBL15437294
-
- Inchi: 1S/C15H9ClN2O/c16-8-10-1-4-12(5-2-10)15-18-13-7-11(9-17)3-6-14(13)19-15/h1-7H,8H2
- InChI Key: DPQDUICAFZIRBC-UHFFFAOYSA-N
- SMILES: ClCC1C=CC(=CC=1)C1=NC2C=C(C#N)C=CC=2O1
Computed Properties
- Exact Mass: 268.0403406Da
- Monoisotopic Mass: 268.0403406Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 49.8Ų
5-Benzoxazolecarbonitrile, 2-[4-(chloromethyl)phenyl]- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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